Cas no 3952-78-1 (3-Aminomethyl alizarin N,N-diacetic acid)

• Product Name: 3-Aminomethyl alizarin N,N-diacetic acid
• CAS No: 3952-78-1
• MF: C₁₉H₁₅NO₈
• MW: 385.324305772781
• MDL: MFCD00001202
• CID: 44609
• PubChem ID: 24890823
• Update Time: 2025-10-31

3-Aminomethyl alizarin N,N-diacetic acid Chemical and Physical Properties

Names and Identifiers

• Alizarin Complexone dihydrate
• (3,4-Dihydroxy-2-anthraquinonyl)methyliminodiacetic acid dihydrate
• Alizarin fluorine blue
• Alizarin-3-methyliminodiacetic acid
• Alizarin complexone
• 3-Aminomethylalizarin-NN-diacetic acid
• 1,2-Dihydroxyanthraquinonyl-3-methylamine-N,N-diacetic Acid
• 2-[carboxymethyl-[(3,4-dihydroxy-9,10-dioxoanthracen-2-yl)methyl]amino]acetic acid
• [(3,4-Dihydroxy-2-anthraquinonyl)Methyl]iMinodiacetic acid
• 3,4-Dihydroxyanthraquinon-2-yl-methylimino-diacetic acid
• Alizarin fluorin blue
• Alizarin-3-MethylaMine-N,N-diacetic acid
• Alizarin-3-methylimino-N,N-diacetic Acid
• IND
• Indicator
• L-Aspartic acid
• 3-[N,N-Bis(carboxymethyl)aminomethyl]-1,2-dihydroxyanthraquinone
• 3-Aminomethylalizarin-N,N-diacetic acid
• Alizarin complexon
• Alizarine complexon
• Alizarinkomplexon
• Alizarine complexone
• Alizarine Fluorine Blue
• Az-C
• 3,4-Dihydroxyanthraquinon-2-ylmethyliminodi(acetic acid)
• C19H15NO8
• 1,2-Dihydroxy-anthrachinon-3-methylen-iminodiessigsaeure
• TX8W05MTS6
• Acetic acid, (((3,4-dihydroxy-2-anthraquinonyl)methyl)imino)d
• 3-Aminomethyl alizarin N,N-diacetic acid

• MDL： MFCD00001202
• Inchi： 1S/C19H15NO8/c21-13(22)7-20(8-14(23)24)6-9-5-12-15(19(28)16(9)25)18(27)11-4-2-1-3-10(11)17(12)26/h1-5,25,28H,6-8H2,(H,21,22)(H,23,24)
• InChI Key： PWIGYBONXWGOQE-UHFFFAOYSA-N
• SMILES： OC1=C(C2C(C3C=CC=CC=3C(C=2C=C1CN(CC(=O)O)CC(=O)O)=O)=O)O
• BRN： 2190028

Computed Properties

• Exact Mass: 385.08000
• Monoisotopic Mass: 385.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: -0.5
• Topological Polar Surface Area: 152

Experimental Properties

• Color/Form: Ginger powder.
• Density: 1.4951 (rough estimate)
• Melting Point: 180°C(dec.)(lit.)
• Boiling Point: 511.79°C (rough estimate)
• Flash Point: 369.4°C
• Refractive Index: 1.5000 (estimate)
• Water Partition Coefficient: Slightly soluble (0.2 g/l)
• Stability/Shelf Life: Incompatible with strong oxidizing agents.
• PSA: 152.44000
• LogP: 0.84440
• Solubility: Slightly soluble (0.2 g/L)

3-Aminomethyl alizarin N,N-diacetic acid Security Information

• Warning Statement： Eyeshields, Gloves, type N95 (US), type P1 (EN143) respirator filter
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：AH0585000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones

Additional information on 3-Aminomethyl alizarin N,N-diacetic acid

Comprehensive Analysis of 3-Aminomethyl alizarin N,N-diacetic acid (CAS No. 3952-78-1): Properties, Applications, and Innovations

3-Aminomethyl alizarin N,N-diacetic acid (CAS No. 3952-78-1) is a specialized organic compound renowned for its unique chelating properties and fluorescent characteristics. This alizarin derivative integrates an aminomethyl group and two diacetic acid moieties, making it a versatile tool in analytical chemistry, biochemistry, and material science. Researchers frequently search for "alizarin-based chelators" or "fluorescent probes for metal ions," reflecting its relevance in modern scientific applications. Its molecular structure enables selective binding to divalent cations like Ca²⁺ and Mg²⁺, driving demand in ion detection technologies and bioimaging.

The compound's CAS No. 3952-78-1 is a critical identifier in chemical databases, often linked to queries such as "synthesis of 3-Aminomethyl alizarin derivatives" or "applications of alizarin diacetic acid." Its synthesis involves modifying alizarin red S with aminomethyl and diacetic acid groups, a process optimized for high purity and yield. Recent studies highlight its role in environmental monitoring, particularly in detecting heavy metals in water sources—a topic aligned with global concerns about water safety and pollution. The compound's pH-dependent fluorescence further expands its utility in biomedical research, where precise metal ion quantification is essential.

Innovations in 3-Aminomethyl alizarin N,N-diacetic acid applications are closely tied to advancements in nanotechnology and sensor development. For instance, its integration into nanoparticle-based sensors enhances sensitivity for real-time metal ion tracking, addressing industrial needs for water quality analysis. Additionally, its compatibility with bioconjugation techniques makes it valuable for designing targeted imaging agents, a hotspot in cancer research. Users often explore "how to use alizarin derivatives in biosensors" or "best chelators for calcium imaging," underscoring its interdisciplinary appeal.

From a commercial perspective, CAS No. 3952-78-1 is supplied as a high-purity reagent for research laboratories. Storage recommendations emphasize protection from light and moisture to preserve its fluorescence stability, a detail frequently queried by practitioners. Regulatory compliance ensures its safe use in non-hazardous applications, though users should always verify local guidelines. Future directions may explore its potential in sustainable chemistry, such as biodegradable sensors or eco-friendly metal recovery systems—an area gaining traction amid circular economy initiatives.

In summary, 3-Aminomethyl alizarin N,N-diacetic acid exemplifies the convergence of chemical innovation and practical utility. Its multifaceted roles—from environmental diagnostics to biomedical imaging—reflect evolving scientific priorities, while its CAS No. 3952-78-1 serves as a gateway to deeper technical exploration. As interest grows in green analytical methods and precision detection tools, this compound is poised to remain a cornerstone of cutting-edge research.